1-(4-Tert-butyl-phenyl)-pentan-1-one

Specification

• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• IUPAC Name: 1-(4-tert-butylphenyl)pentan-1-one
• Standard InChI: InChI=1S/C15H22O/c1-5-6-7-14(16)12-8-10-13(11-9-12)15(2,3)4/h8-11H,5-7H2,1-4H3
• Standard InChI Key: XINBIABLBICLAL-UHFFFAOYSA-N
• SMILES: CCCCC(=O)C1=CC=C(C=C1)C(C)(C)C
• Canonical SMILES: CCCCC(=O)C1=CC=C(C=C1)C(C)(C)C

Introduction

1-(4-Tert-butyl-phenyl)-pentan-1-one is a chemical compound with the CAS number 914220-77-2. It is characterized by its molecular weight of 218.34 g/mol. This compound belongs to the class of ketones, specifically being a phenyl-substituted pentanone derivative. The presence of a tert-butyl group on the phenyl ring adds steric bulk, which can influence its chemical and physical properties.

Synthesis and Preparation

While specific synthesis methods for 1-(4-Tert-butyl-phenyl)-pentan-1-one are not detailed in the available literature, compounds of similar structure are often synthesized through reactions involving Friedel-Crafts acylation or other methods that form carbon-carbon bonds between aromatic rings and aliphatic chains. The preparation of such compounds typically involves careful control of reaction conditions to achieve high yields and purity.

Safety and Handling

Safety information for handling 1-(4-Tert-butyl-phenyl)-pentan-1-one would typically include precautions against skin and eye contact, inhalation of vapors, and ingestion. It is advisable to handle such compounds in well-ventilated areas with appropriate protective equipment.